

Tofogliflozin vs. Canagliflozin: A Comparative Analysis of Gene Expression Effects

Author: BenchChem Technical Support Team. **Date:** December 2025

Compound of Interest

Compound Name: Tofogliflozin

Cat. No.: B611414

[Get Quote](#)

This guide provides a detailed comparison of the effects of two prominent sodium-glucose cotransporter 2 (SGLT2) inhibitors, **Tofogliflozin** and Canagliflozin, on gene expression. The information is intended for researchers, scientists, and drug development professionals, with a focus on presenting objective experimental data and methodologies.

Introduction

Tofogliflozin and Canagliflozin are both oral medications used for the management of type 2 diabetes. They primarily function by inhibiting SGLT2 in the proximal tubules of the kidneys, leading to increased urinary glucose excretion and a subsequent lowering of blood glucose levels.[1][2][3] While their primary mechanism of action is the same, emerging evidence suggests that these drugs may have divergent effects on cellular signaling and gene expression, which could account for differences in their broader clinical profiles. This guide synthesizes available data to highlight these distinctions.

Comparative Effects on Gene Expression

The following tables summarize the observed effects of **Tofogliflozin** and Canagliflozin on the expression of various genes, as reported in preclinical and clinical studies.

Tofogliflozin: Gene Expression Modulation

Gene/Protein Target	Experimental Model	Key Findings	Reference
Inflammatory Cytokines			
TNF α	Diabetic ApoE-deficient mice	Significantly decreased expression in peritoneal macrophages.	[4]
IL-1 β	Diabetic ApoE-deficient mice	Significantly decreased expression in peritoneal macrophages.	[4]
IL-6	Diabetic ApoE-deficient mice	Significantly decreased expression in peritoneal macrophages.	[4]
Kidney Injury Markers			
MCP-1	KK-Ay diabetic mice	Tofogliflozin treatment reduced the increased protein levels in the tubulointerstitial area.	[5]
KIM-1	KK-Ay diabetic mice	Tofogliflozin treatment reduced the increased protein levels in the tubulointerstitial area.	[5]
Megalin	KK-Ay diabetic mice	Ameliorated the increased expression in the proximal tubules.	[5]
Cleaved caspase-3	KK-Ay diabetic mice	Significantly reduced the increased	[5]

		expression in the proximal tubules.	
TNFR2	KK-Ay diabetic mice	Improved the enhanced protein expression in the kidney.	[5]

Canagliflozin: Gene Expression Modulation

Gene/Protein Target	Experimental Model	Key Findings	Reference
Cancer-Related Pathways			
Wnt pathway genes	Prostate cancer cells	Downregulation of gene sets related to the Wnt pathway.	[6]
Cell cycle regulation genes	Prostate cancer cells	Downregulation of genes involved in cell cycle progression.	[6]
Angiogenesis-related genes	Prostate cancer cells	Downregulation of gene sets related to angiogenesis.	[6]
HIF-1 α	Prostate cancer cells	Suppression of HIF-1 α , a key regulator of glycolysis and survival.	[6]
Metabolic Pathways			
Oxidative Phosphorylation (OxPhos) genes	Prostate cancer cells	Upregulation of genes related to OxPhos.	[6]
TCA cycle genes	Prostate cancer cells	Upregulation of genes involved in the TCA cycle.	[6]
Endothelial Function			
VEGFA	CD34+ cells from T2DM subjects	Increased mRNA expression.	[7]
KDR (VEGF Receptor)	CD34+ cells from T2DM subjects	Trend towards increased mRNA expression.	[7]


PECAM-1	CD34+ cells from T2DM subjects	Upregulated mRNA expression.	[7]
NOS3 (eNOS)	CD34+ cells from T2DM subjects	Upregulated mRNA expression.	[7]
Renal Fibrosis & Inflammation			
Col1a1	Rats with chronic kidney disease	No significant alteration in expression.	[8]
Tnfa	Rats with chronic kidney disease	No significant alteration in expression.	[8]
Tgfb	Rats with chronic kidney disease	No significant alteration in expression.	[8]
SGLT2	Diet-induced obese mice	Inhibited SGLT2 expression in the kidneys.	[9]

Signaling Pathways

The differential effects of **Tofogliflozin** and Canagliflozin on gene expression can be attributed to their influence on distinct signaling pathways.

Tofogliflozin: Anti-Inflammatory Signaling

Tofogliflozin appears to exert its effects primarily through the modulation of inflammatory pathways. By reducing the expression of key pro-inflammatory cytokines, it may help to mitigate inflammation-driven tissue damage, particularly in the context of diabetic complications.





[Click to download full resolution via product page](#)

Caption: **Tofogliflozin's** anti-inflammatory signaling pathway.

Canagliflozin: Complex Metabolic and Growth Regulation

Canagliflozin demonstrates a more complex signaling profile, impacting pathways involved in metabolism, cell growth, and survival. Its ability to suppress HIF-1α and modulate mTOR signaling suggests a broader range of cellular effects beyond glucose transport.



[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. SGLT2 Inhibitors: A Review of Canagliflozin [uspharmacist.com]
- 2. Tofogliflozin - Wikipedia [en.wikipedia.org]
- 3. uaclinical.com [uaclinical.com]
- 4. The sodium-glucose co-transporter 2 inhibitor tofogliflozin suppresses atherosclerosis through glucose lowering in ApoE-deficient mice with streptozotocin-induced diabetes - PMC [pmc.ncbi.nlm.nih.gov]
- 5. The sodium–glucose cotransporter 2 inhibitor tofogliflozin prevents diabetic kidney disease progression in type 2 diabetic mice - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The SGLT2 inhibitor canagliflozin suppresses growth and enhances prostate cancer response to radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
- 7. ahajournals.org [ahajournals.org]
- 8. researchgate.net [researchgate.net]
- 9. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Tofogliflozin vs. Canagliflozin: A Comparative Analysis of Gene Expression Effects]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b611414#tofogliflozin-versus-canagliflozin-comparative-effects-on-gene-expression]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com